80-32-0

Sulfachloropyridazine

In Stock

• CAS RN:
• 80-32-0

• Formula:
• C10H9ClN4O2S

• InChI:
• InChI=1S/C10H9ClN4O2S/c11-9-5-6-10(14-13-9)15-18(16,17)8-3-1-7(12)2-4-8/h1-6H,12H2,(H,14,15)

• InChIKey:
• XOXHILFPRYWFOD-UHFFFAOYSA-N

• Chemical structure: sulfonamide
  Sulfachlorpyridazine is a broad spectrum sulfonamide antibiotic used in veterinary medicine and in the swine and cattle industries.
  Sulfachloropyridazine is a sulfonamide antimicrobial used for urinary tract infections and in veterinary medicine. It has a role as an antibacterial drug, an EC 2.5.1.15 (dihydropteroate synthase) inhibitor and a drug allergen. It is a sulfonamide, a member of pyridazines and an organochlorine compound.
  A sulfonamide antimicrobial used for urinary tract infections and in veterinary medicine.
  

4-[6-(3,5-Dimethylphenoxy)hexyl]morpholine

• CAS RN:
• 5480-32-0

• Formula:
• C18H29NO2

• InChI:
• InChI=1S/C18H29NO2/c1-16-13-17(2)15-18(14-16)21-10-6-4-3-5-7-19-8-11-20-12-9-19/h13-15H,3-12H2,1-2H3

• InChIKey:
• UXYPKHSWIATAON-UHFFFAOYSA-N

• 4-[6-(3,5-Dimethylphenoxy)hexyl]morpholine is a useful research compound. Its molecular formula is C18H29NO2 and its molecular weight is 291.4 g/mol. The purity is usually 95%.

2-Benzylisoindolin-1-one

In Stock

• CAS RN:
• 13380-32-0

• Formula:
• C15H13NO

• InChI:
• InChI=1S/C15H13NO/c17-15-14-9-5-4-8-13(14)11-16(15)10-12-6-2-1-3-7-12/h1-9H,10-11H2

• InChIKey:
• SCSQXWFIZNVBID-UHFFFAOYSA-N

• 2-Benzylisoindolin-1-one is a useful research compound. Its molecular formula is C15H13NO and its molecular weight is 223.275. The purity is usually 95%.

10-(Acetyloxy)-9-hydroxyoctadecanoic acid

• CAS RN:
• 13980-32-0

• Formula:
• C20H38O5

• InChI:
• InChI=1S/C20H38O5/c1-3-4-5-6-9-12-15-19(25-17(2)21)18(22)14-11-8-7-10-13-16-20(23)24/h18-19,22H,3-16H2,1-2H3,(H,23,24)/t18-,19-/m1/s1

• InChIKey:
• HLAIKHVEJBSLQS-RTBURBONSA-N

• 10-(Acetyloxy)-9-hydroxyoctadecanoic acid is a useful research compound. Its molecular formula is C20H38O5 and its molecular weight is 358.519. The purity is usually 95%.

Ankaflavin

In Stock

• CAS RN:
• 50980-32-0

• Formula:
• C23H30O5

• InChI:
• InChI=1S/C23H30O5/c1-4-6-7-8-9-11-19(24)20-18-13-15-12-16(10-5-2)27-14-17(15)21(25)23(18,3)28-22(20)26/h5,10,12,18,20H,4,6-9,11,13-14H2,1-3H3/b10-5+/t18-,20+,23-/m1/s1

• Ankaflavin is a natural product found in Monascus pilosus with data available.

N-(4-Nitrophenyl)validamine

• CAS RN:
• 97380-32-0

• Formula:
• C13H18N2O6

• InChI:
• InChI=1S/C13H18N2O6/c16-6-7-5-10(12(18)13(19)11(7)17)14-8-1-3-9(4-2-8)15(20)21/h1-4,7,10-14,16-19H,5-6H2

• InChIKey:
• JXUGHMBEWUEHHW-UHFFFAOYSA-N

• N-(4-Nitrophenyl)validamine, also known as N-(4-Nitrophenyl)validamine, is a useful research compound. Its molecular formula is C13H18N2O6 and its molecular weight is 298.29 g/mol. The purity is usually 95%.

1H-Imidazole-2-ethanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(4-pyridinylmethyl)-, carbamate (ester)

• CAS RN:
• 178980-32-0

• Formula:
• C21H22Cl2N4O2S

• InChI:
• InChI=1S/C21H22Cl2N4O2S/c1-13(2)19-20(30-17-10-15(22)9-16(23)11-17)27(12-14-3-6-25-7-4-14)18(26-19)5-8-29-21(24)28/h3-4,6-7,9-11,13H,5,8,12H2,1-2H3,(H2,24,28)

• InChIKey:
• FOJMOUKCGIKIGC-UHFFFAOYSA-N

• 1H-Imidazole-2-ethanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(4-pyridinylmethyl)-, carbamate (ester) is a useful research compound. Its molecular formula is C21H22Cl2N4O2S and its molecular weight is 465.4 g/mol. The purity is usually 95%.

N'-(6-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzohydrazide

In Stock

• CAS RN:
• 851980-32-0

• Formula:
• C16H15ClN4OS

• InChI:
• InChI=1S/C16H15ClN4OS/c1-21(2)12-6-3-10(4-7-12)15(22)19-20-16-18-13-8-5-11(17)9-14(13)23-16/h3-9H,1-2H3,(H,18,20)(H,19,22)

• InChIKey:
• DPCSWHMLMLAINQ-UHFFFAOYSA-N

• N'-(6-chloro-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzohydrazide is a useful research compound. Its molecular formula is C16H15ClN4OS and its molecular weight is 346.83. The purity is usually 95%.

Methyl 2-[3-(4-chlorophenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 869080-32-0

• Formula:
• C19H15ClO5

• InChI:
• InChI=1S/C19H15ClO5/c1-11-15-8-7-14(24-10-17(21)23-2)9-16(15)25-19(22)18(11)12-3-5-13(20)6-4-12/h3-9H,10H2,1-2H3

• InChIKey:
• BOSVLNAFZYUHCZ-UHFFFAOYSA-N

• Methyl 2-[3-(4-chlorophenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C19H15ClO5 and its molecular weight is 358.77. The purity is usually 95%.

N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

In Stock

• CAS RN:
• 893980-32-0

• Formula:
• C20H17N3O4S2

• InChI:
• InChI=1S/C20H17N3O4S2/c1-13-12-28-20-21-17(11-23(13)20)14-2-4-15(5-3-14)22-29(24,25)16-6-7-18-19(10-16)27-9-8-26-18/h2-7,10-12,22H,8-9H2,1H3

• InChIKey:
• VKFPACHSHQFABC-UHFFFAOYSA-N

• N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C20H17N3O4S2 and its molecular weight is 427.5 g/mol. The purity is usually 95%.

2'-Carboethoxy-3-(3,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-32-0

• Formula:
• C20H22O3

• InChI:
• InChI=1S/C20H22O3/c1-4-23-20(22)18-8-6-5-7-17(18)19(21)10-9-16-12-14(2)11-15(3)13-16/h5-8,11-13H,4,9-10H2,1-3H3

• InChIKey:
• FOCVVPGZRHVDHF-UHFFFAOYSA-N

• 2'-Carboethoxy-3-(3,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C20H22O3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

In Stock

• CAS RN:
• 958580-32-0

• Formula:
• C26H23N5O4S2

• InChI:
• InChI=1S/C26H23N5O4S2/c27-37(34,35)19-12-10-17(11-13-19)14-15-28-22(32)16-36-26-29-21-9-5-4-8-20(21)24-30-23(25(33)31(24)26)18-6-2-1-3-7-18/h1-13,23H,14-16H2,(H,28,32)(H2,27,34,35)

• InChIKey:
• UZOJVWFTRPXSHQ-UHFFFAOYSA-N

• 2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C26H23N5O4S2 and its molecular weight is 533.62. The purity is usually 95%.

3-Aminochroman-2-one

Usually In Stock

• CAS RN:
• 152580-32-0

• Formula:
• C9H9NO2

• InChI:
• InChI=1S/C9H9NO2/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-4,7H,5,10H2

• InChIKey:
• ZRXZRRDYAAJOFH-UHFFFAOYSA-N

• 3-Aminochroman-2-one is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.

[(1S,3S,7S,8S,8aR)-3-[tert-butyl(dimethyl)silyl]oxy-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate

In Stock

• CAS RN:
• 136980-32-0

• Formula:
• C35H62O6Si2

• InChI:
• InChI=1S/C35H62O6Si2/c1-14-23(2)33(37)39-30-21-27(40-42(10,11)34(4,5)6)19-25-16-15-24(3)29(32(25)30)18-17-26-20-28(22-31(36)38-26)41-43(12,13)35(7,8)9/h15-16,19,23-24,26-30,32H,14,17-18,20-22H2,1-13H3/t23-,24-,26+,27+,28+,29-,30-,32-/m0/s1

• InChIKey:
• SQMOQKQEYJNUJJ-CXNOCVNNSA-N

• [(1S,3S,7S,8S,8aR)-3-[tert-butyl(dimethyl)silyl]oxy-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate, also known as [(1S,3S,7S,8S,8aR)-3-[tert-butyl(dimethyl)silyl]oxy-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate, is a useful research compound. Its molecular formula is C35H62O6Si2 and its molecular weight is 635 g/mol. The purity is usually 95%.

Formoxanthone A

Usually In Stock

• CAS RN:
• 869880-32-0

• Formula:
• C23H22O6

• InChI:
• InChI=1S/C23H22O6/c1-11(2)5-6-13-15(24)10-16(25)17-18(26)14-9-12-7-8-23(3,4)29-20(12)19(27)22(14)28-21(13)17/h5,7-10,24-25,27H,6H2,1-4H3

• InChIKey:
• KWJOUIWWNNDURW-UHFFFAOYSA-N

• Formoxanthone A is a natural product found in Garcinia paucinervis and Cratoxylum formosum with data available.

(1-Methoxypropan-2-yl)(4-phenylbutan-2-yl)amine

• CAS RN:
• 1019480-32-0

• Formula:
• C14H23NO

• InChI:
• InChI=1S/C14H23NO/c1-12(15-13(2)11-16-3)9-10-14-7-5-4-6-8-14/h4-8,12-13,15H,9-11H2,1-3H3

• InChIKey:
• UOVAPQCAFLQPND-UHFFFAOYSA-N

• (1-Methoxypropan-2-yl)(4-phenylbutan-2-yl)amine is a useful research compound. Its molecular formula is C14H23NO and its molecular weight is 221.34 g/mol. The purity is usually 95%.

4-chloro-N-(6-methoxypyridin-3-yl)-2-nitrobenzenesulfonamide

In Stock

• CAS RN:
• 1022580-32-0

• Formula:
• C12H10ClN3O5S

• InChI:
• InChI=1S/C12H10ClN3O5S/c1-21-12-5-3-9(7-14-12)15-22(19,20)11-4-2-8(13)6-10(11)16(17)18/h2-7,15H,1H3

• InChIKey:
• GVCZCDRSPVZYHQ-UHFFFAOYSA-N

• 4-chloro-N-(6-methoxypyridin-3-yl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C12H10ClN3O5S and its molecular weight is 343.74. The purity is usually 95%.

Sodium 2-(3-chloropyridin-4-yl)acetate

In Stock

• CAS RN:
• 2219380-32-0

• Formula:
• C7H5ClNNaO2

• InChI:
• InChI=1S/C7H6ClNO2.Na/c8-6-4-9-2-1-5(6)3-7(10)11;/h1-2,4H,3H2,(H,10,11);/q;+1/p-1

• InChIKey:
• HLNGFPHDNXDMDQ-UHFFFAOYSA-M

• Sodium 2-(3-chloropyridin-4-yl)acetate is a useful research compound. Its molecular formula is C7H5ClNNaO2 and its molecular weight is 193.56. The purity is usually 95%.

N-Methyl-4-[4-(prop-2-enoylamino)benzoyl]morpholine-2-carboxamide

Usually In Stock

• CAS RN:
• 2361880-32-0

• Formula:
• C16H19N3O4

• InChI:
• InChI=1S/C16H19N3O4/c1-3-14(20)18-12-6-4-11(5-7-12)16(22)19-8-9-23-13(10-19)15(21)17-2/h3-7,13H,1,8-10H2,2H3,(H,17,21)(H,18,20)

• InChIKey:
• NTZHTXNJYDGDIC-UHFFFAOYSA-N

• N-Methyl-4-[4-(prop-2-enoylamino)benzoyl]morpholine-2-carboxamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.

(R)-Boc-5,5-dimethyl-pyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 1310680-32-0

• Formula:
• C12H21NO4

• InChI:
• InChI=1S/C12H21NO4/c1-11(2,3)17-10(16)13-8(9(14)15)6-7-12(13,4)5/h8H,6-7H2,1-5H3,(H,14,15)/t8-/m1/s1

• InChIKey:
• SFPBDVPSCZYAHV-MRVPVSSYSA-N

• (R)-Boc-5,5-dimethyl-pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.303. The purity is usually 95%.